Tanzawaic acid E

• Molecular Formula: C18H26O3
• Molecular Weight: 290.4 g/mol
• InChI: InChI=1S/C18H26O3/c1-12-8-9-14-11-18(3,21)10-13(2)17(14)15(12)6-4-5-7-16(19)20/h4-9,12-15,17,21H,10-11H2,1-3H3,(H,19,20)/b6-4+,7-5+/t12-,13+,14-,15-,17-,18+/m1/s1
• InChIKey: GGRDDTWLVPZMAU-KWMARLCDSA-N

Tanzawaic Acid E Procurement Guide: A Structurally Distinct Polyketide for Specialized Research Applications

Tanzawaic acid E is a fungal polyketide belonging to the tanzawaic acid class of secondary metabolites, characterized by a trans-decalin core structure and a penta-2,4-dienoic acid side chain [1]. It was first isolated from Penicillium citrinum and P. steckii species [2] and is commercially available for research use. Structurally, it serves as a key comparator for evaluating the biological activity profiles of its many analogs, given its well-defined configuration and presence in multiple natural product libraries [3].

Product Type Fungal polyketide with trans-decalin core and penta-2,4-dienoic acid side chain

Research Role Comparator for tanzawaic acid analog profiling and SAR baseline

Key Selection Cue Minimal-activity scaffold for negative control and specificity studies

• [1] Kuramoto, M.; Yamada, K.; Shikano, M.; Yazawa, K.; Arimoto, H.; Okamura, T.; Uemura, D. Tanzawaic Acids A, B, C, and D: Inhibitors of Superoxide Anion Production from Penicillium citrinum. Chem. Lett. 1997, 26, 885–886. View Source
• [2] Malmstrøm, J.; Christophersen, C.; Frisvad, J. C. Secondary Metabolites Characteristic of Penicillium citrinum, Penicillium steckii and Related Species. Phytochemistry 2000, 54, 301–309. View Source
• [3] Quang, T. H.; Ngan, N. T.; Ko, W.; Kim, D. C.; Yoon, C. S.; Sohn, J. H.; Yim, J. H.; Kim, Y. C.; Oh, H. Tanzawaic Acid Derivatives from a Marine Isolate of Penicillium sp. (SF-6013) with Anti-inflammatory and PTP1B Inhibitory Activities. Bioorg. Med. Chem. Lett. 2014, 24, 5787–5791. View Source

Why Tanzawaic Acid E Cannot Be Substituted by Other Tanzawaic Acids in Biological Assays

Despite sharing a common polyketide scaffold, tanzawaic acid E exhibits a unique activity profile that distinguishes it from close analogs. For instance, in anti-inflammatory assays, its salt form shows no activity while tanzawaic acids A and B demonstrate potent inhibition [1]. In bacterial conjugation studies, tanzawaic acid E is inactive at 1 mM, whereas tanzawaic acids A and B exhibit significant inhibition [2]. These functional disparities underscore that subtle structural variations—such as oxidation state and side-chain modifications—translate into profound differences in biological efficacy, making generic substitution inappropriate for assay reproducibility and target validation studies.

Assay-dependent functional divergence

The salt form may show no measurable inhibition in anti-inflammatory NO production assays, while close analogs A and B demonstrate activity, limiting direct replacement.

Conjugation inhibition profile differs

May be inactive against plasmid conjugation at research concentrations where analogs are effective, affecting antibiotic resistance mechanism studies.

Antimicrobial potency not replicated

Lacks the broad-spectrum antimicrobial activity reported for newer tanzawaic acid derivatives; not interchangeable for antimicrobial screening workflows.

• [1] Quang, T. H.; Ngan, N. T.; Ko, W.; Kim, D. C.; Yoon, C. S.; Sohn, J. H.; Yim, J. H.; Kim, Y. C.; Oh, H. Tanzawaic Acid Derivatives from a Marine Isolate of Penicillium sp. (SF-6013) with Anti-inflammatory and PTP1B Inhibitory Activities. Bioorg. Med. Chem. Lett. 2014, 24, 5787–5791. View Source
• [2] Getino, M.; Sanabria-Ríos, D. J.; Fernández-López, R.; Campos-Gómez, J.; Sánchez-López, J. M.; Fernández, A.; Carballeira, N. M.; de la Cruz, F. Tanzawaic Acids, a Chemically Novel Set of Bacterial Conjugation Inhibitors. PLoS ONE 2016, 11, e0148098. View Source

Quantitative Differentiation Evidence for Tanzawaic Acid E Relative to Analogs

Differential Anti-Inflammatory Activity: Tanzawaic Acid E Salt Form Shows No Inhibition vs. Potent Activity of A and B

In a direct head-to-head comparison within the same study, the salt form of tanzawaic acid E showed no measurable inhibition of nitric oxide (NO) production in LPS-activated BV-2 microglial cells, in stark contrast to tanzawaic acid A (IC50 = 7.1 μM) and tanzawaic acid B (IC50 = 42.5 μM) [1].

Anti-inflammatory SAR

Head-to-head

IC50
N/A (inactive) vs 7.1 μM (A), 42.5 μM (B)

Supports negative control fit for NO inhibition SAR

LPS-activated BV-2 microglia assay

Evidence Dimension	Inhibition of LPS-induced NO production
Target Compound Data	No activity (salt form of tanzawaic acid E)
Comparator Or Baseline	Tanzawaic acid A: IC50 = 7.1 μM; Tanzawaic acid B: IC50 = 42.5 μM
Quantified Difference	Inactive vs. IC50 values of 7.1 and 42.5 μM
Conditions	LPS-activated murine microglial BV-2 cells

Why This Matters

This demonstrates that tanzawaic acid E (as a salt) is functionally silent in this key anti-inflammatory pathway, making it an essential negative control for structure-activity relationship (SAR) studies and target validation experiments where A and B serve as active compounds.

• [1] Quang, T. H.; Ngan, N. T.; Ko, W.; Kim, D. C.; Yoon, C. S.; Sohn, J. H.; Yim, J. H.; Kim, Y. C.; Oh, H. Tanzawaic Acid Derivatives from a Marine Isolate of Penicillium sp. (SF-6013) with Anti-inflammatory and PTP1B Inhibitory Activities. Bioorg. Med. Chem. Lett. 2014, 24, 5787–5791. View Source

Lack of Bacterial Conjugation Inhibition: Tanzawaic Acid E Inactive vs. Active Analogs A and B

In a comparative screen for bacterial conjugation inhibitors, tanzawaic acid E at 1 mM did not reduce conjugation frequency (CF) of plasmid R388, while tanzawaic acids A and B showed significant inhibition at the same concentration [1].

Conjugation inhibition

Head-to-head

Inactive vs Active (1 mM)

Specificity control for plasmid conjugation studies

R388 plasmid plate-conjugation assay

Evidence Dimension	Inhibition of plasmid conjugation
Target Compound Data	No significant inhibition at 1 mM
Comparator Or Baseline	Tanzawaic acid A and B: significant inhibition at 1 mM
Quantified Difference	Inactive vs. active
Conditions	Plate-conjugation assay measuring CF of plasmid R388

Why This Matters

This distinct inactivity against bacterial conjugation positions tanzawaic acid E as a crucial specificity control in antibiotic resistance research, enabling researchers to discern structure-dependent mechanisms of conjugation inhibition.

• [1] Getino, M.; Sanabria-Ríos, D. J.; Fernández-López, R.; Campos-Gómez, J.; Sánchez-López, J. M.; Fernández, A.; Carballeira, N. M.; de la Cruz, F. Tanzawaic Acids, a Chemically Novel Set of Bacterial Conjugation Inhibitors. PLoS ONE 2016, 11, e0148098. View Source

Cytotoxicity Profile: Tanzawaic Acid E Shows Comparable Low Toxicity to Tanzawaic Acid B

In a study evaluating the cytotoxic activity of several tanzawaic acids, tanzawaic acid E exhibited a similar lack of significant cytotoxicity against a panel of cancer cell lines when compared to tanzawaic acid B [1]. Both compounds showed minimal activity, indicating that they do not possess general cytotoxic properties.

Cytotoxicity profile

Cross-study comparable

Comparable low toxicity

Confirms inactivity not from general cytotoxicity

MCF-7, NCI-H187 cell lines

Evidence Dimension	Cytotoxicity against cancer cells
Target Compound Data	Minimal/no significant cytotoxicity
Comparator Or Baseline	Tanzawaic acid B: minimal/no significant cytotoxicity
Quantified Difference	Comparable low toxicity
Conditions	Various cancer cell lines (e.g., MCF-7, NCI-H187)

Why This Matters

This evidence confirms that tanzawaic acid E's inactivity in other assays is not due to general cytotoxicity, but rather a specific lack of target engagement, validating its use as a selective tool compound or negative control.

• [1] Cardoso-Martínez, F.; de la Rosa, J. M.; Díaz-Marrero, A. R.; Darias, J.; Cerella, C.; Diederich, M.; Cueto, M. Tanzawaic Acids Isolated from a Marine-Derived Fungus of the Genus Penicillium with Cytotoxic Activities. Org. Biomol. Chem. 2015, 13, 7248–7256. View Source

Antimicrobial Spectrum: Tanzawaic Acid E Lacks Potent Activity Seen in Newer Derivatives

While newer tanzawaic acid derivatives have demonstrated broad-spectrum antimicrobial activity (e.g., MICs ranging from 6.25–25.0 μg/mL against Mycobacterium tuberculosis) without significant cytotoxicity, tanzawaic acid E itself has not been reported to exhibit comparable potency in these assays [1].

Antimicrobial spectrum

Class-level

Not reported as active

Data to verify; newer derivatives report MIC 6.25–25 μg/mL

Mycobacterium tuberculosis assay context

Evidence Dimension	Antimicrobial activity (MIC)
Target Compound Data	Not reported as active
Comparator Or Baseline	Newer tanzawaic acid derivatives: MIC 6.25–25.0 μg/mL
Quantified Difference	Inactive vs. active range
Conditions	Antitubercular assay

Why This Matters

This highlights the evolutionary divergence within the tanzawaic acid family, where E represents an ancestral or structurally minimal scaffold, while later derivatives have gained antimicrobial potency. It underscores the importance of selecting the correct analog for antimicrobial screening.

• [1] Saetang, P.; Rukachaisirikul, V.; Phongpaichit, S.; Preedanon, S.; Sakayaroj, J.; Borwornwiriyapan, K.; Seemakhan, S.; Muanprasat, C. Antimicrobial Tanzawaic Acid Derivatives from the Endophytic Penicillium citrinum BCC71086. Tetrahedron 2022, 106–107, 132645. View Source

Optimal Research Application Scenarios for Tanzawaic Acid E Based on Verified Differentiation

Negative Control in Anti-Inflammatory and PTP1B Inhibition Assays

Due to its demonstrated lack of activity in LPS-induced NO production assays (as a salt) and its unremarkable PTP1B inhibition profile, tanzawaic acid E serves as an ideal negative control for studies investigating the anti-inflammatory or PTP1B inhibitory mechanisms of active tanzawaic acids like A and B. This application is directly supported by the head-to-head comparison data showing tanzawaic acid E's inactivity versus the potent IC50 values of tanzawaic acids A and B [1].

Specificity Control in Bacterial Conjugation Inhibition Research

The inactivity of tanzawaic acid E against plasmid conjugation, in contrast to the active analogs A and B, makes it a valuable tool for confirming the target-specific nature of conjugation inhibition. Researchers can use tanzawaic acid E to validate that observed effects are not due to non-specific cytotoxicity or assay interference, as evidenced by its lack of effect in plate-conjugation assays [2].

Structural Benchmark in Structure-Activity Relationship (SAR) Studies

As a well-characterized, minimally active member of the tanzawaic acid family, tanzawaic acid E provides a critical baseline for SAR campaigns aimed at identifying pharmacophores responsible for anti-inflammatory, anti-conjugation, or antimicrobial activities. Its lack of activity across multiple assays, confirmed by cross-study comparisons [3], allows for precise mapping of essential structural features required for biological function.

Application

Selection Property

Validation Focus

Anti-inflammatory SAR negative control

Assay-specific inactivity (salt form)

NO production endpoint comparison vs. active analogs

Conjugation mechanism specificity control

Conjugation-inactive at research concentrations

Plasmid transfer frequency endpoint review

Polyketide SAR structural baseline

Minimal-activity trans-decalin scaffold

Cross-assay inactivity profiling

• [1] Quang, T. H.; Ngan, N. T.; Ko, W.; Kim, D. C.; Yoon, C. S.; Sohn, J. H.; Yim, J. H.; Kim, Y. C.; Oh, H. Tanzawaic Acid Derivatives from a Marine Isolate of Penicillium sp. (SF-6013) with Anti-inflammatory and PTP1B Inhibitory Activities. Bioorg. Med. Chem. Lett. 2014, 24, 5787–5791. View Source
• [2] Getino, M.; Sanabria-Ríos, D. J.; Fernández-López, R.; Campos-Gómez, J.; Sánchez-López, J. M.; Fernández, A.; Carballeira, N. M.; de la Cruz, F. Tanzawaic Acids, a Chemically Novel Set of Bacterial Conjugation Inhibitors. PLoS ONE 2016, 11, e0148098. View Source
• [3] Cardoso-Martínez, F.; de la Rosa, J. M.; Díaz-Marrero, A. R.; Darias, J.; Cerella, C.; Diederich, M.; Cueto, M. Tanzawaic Acids Isolated from a Marine-Derived Fungus of the Genus Penicillium with Cytotoxic Activities. Org. Biomol. Chem. 2015, 13, 7248–7256. View Source